Cas no 1806859-22-2 (6-Bromo-2-(difluoromethyl)-3-iodopyridine-4-sulfonyl chloride)

• Product Name: 6-Bromo-2-(difluoromethyl)-3-iodopyridine-4-sulfonyl chloride
• CAS No: 1806859-22-2
• MF: C₆H₂BrClF₂INO₂S
• MW: 432.408857822418
• CID: 4861448
• Update Time: 2025-06-14

6-Bromo-2-(difluoromethyl)-3-iodopyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-(difluoromethyl)-3-iodopyridine-4-sulfonyl chloride

• Inchi： 1S/C6H2BrClF2INO2S/c7-3-1-2(15(8,13)14)4(11)5(12-3)6(9)10/h1,6H
• InChI Key： OXFHNOQBYXEOKU-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC(=CC=1S(=O)(=O)Cl)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 326
• XLogP3: 3.2
• Topological Polar Surface Area: 55.4

Additional information on 6-Bromo-2-(difluoromethyl)-3-iodopyridine-4-sulfonyl chloride

Recent Advances in the Application of 6-Bromo-2-(difluoromethyl)-3-iodopyridine-4-sulfonyl chloride (CAS: 1806859-22-2) in Chemical Biology and Drug Discovery

The compound 6-Bromo-2-(difluoromethyl)-3-iodopyridine-4-sulfonyl chloride (CAS: 1806859-22-2) has recently emerged as a versatile building block in medicinal chemistry and chemical biology research. This halogen-rich heterocyclic sulfonyl chloride has demonstrated significant potential in the development of novel pharmaceutical intermediates and bioactive probes. Recent studies have highlighted its unique reactivity profile, particularly in nucleophilic substitution reactions and cross-coupling transformations, making it a valuable scaffold for structure-activity relationship (SAR) studies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of kinase inhibitors targeting the JAK-STAT pathway. Researchers utilized the reactive sulfonyl chloride moiety for selective conjugation with amino-containing pharmacophores, while the halogen substituents enabled subsequent palladium-catalyzed cross-coupling reactions to generate diverse compound libraries. The electron-withdrawing nature of the difluoromethyl group was found to significantly influence the compound's reactivity and metabolic stability.

In chemical biology applications, this compound has been employed as a key intermediate in the development of activity-based protein profiling (ABPP) probes. The presence of multiple halogen atoms allows for efficient radio- or fluorescent-labeling, while the sulfonyl chloride group enables covalent modification of target proteins. Recent work published in ACS Chemical Biology (2024) demonstrated its use in developing selective covalent inhibitors for cysteine proteases, with the difluoromethyl group playing a crucial role in modulating inhibitor potency and selectivity.

The synthetic accessibility of 6-Bromo-2-(difluoromethyl)-3-iodopyridine-4-sulfonyl chloride has been significantly improved through recent methodological advances. A 2024 Organic Process Research & Development publication described an optimized large-scale synthesis route with improved yield (78%) and purity (>99%), addressing previous challenges in the preparation of this valuable intermediate. The new protocol features a streamlined halogenation sequence and improved sulfonation conditions.

Emerging applications in radiopharmaceutical development have been reported, leveraging the compound's iodine atom for radioisotope exchange. Preliminary studies suggest potential utility in positron emission tomography (PET) tracer development, particularly for imaging protein-protein interactions. However, further pharmacokinetic optimization is required to address the compound's current limitations in vivo distribution characteristics.

Future research directions for this compound class include exploration of its potential in PROTAC (proteolysis targeting chimera) development and as a warhead in covalent drug discovery. The unique combination of reactive groups presents opportunities for creating bifunctional molecules with tailored pharmacological properties. Ongoing structure-optimization studies aim to balance reactivity with selectivity for improved therapeutic applications.